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Compound of Interest

Compound Name: Ala-Thr

Cat. No.: B13897693

For laboratory professionals engaged in research and development, the safe handling of
dipeptides such as L-alanyl-L-threonine (Ala-Thr) is crucial for both personal safety and
research integrity. This guide provides immediate, procedural information for the safe handling,
storage, and disposal of Ala-Thr.

While specific hazard data for Ala-Thr is not extensively documented, it is prudent to handle it
as a potentially hazardous chemical, taking precautions to prevent contact and inhalation.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for any specific laboratory task to determine
if additional PPE is required.[2] The following table summarizes the recommended PPE for
handling Ala-Thr.
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Recommended for Higher

PPE Category Minimum Requirement Concentrations or Aerosol
Generation
) Chemical-resistant or
Body Protection Laboratory coat.

disposable coveralls.

Double gloving or Silver Shield
Hand Protection Disposable nitrile gloves.[3] gloves under nitrile gloves for
enhanced protection.[3]

Safety glasses with side- Full-face shield or safety
Eye & Face Protection shields (ANSI Z87.1 goggles for splash hazards.[1]
approved).[3][4] [3]
Not generally required for N95 respirator or higher if
Respiratory Protection small quantities in a well- there is a risk of aerosolization
ventilated area.[2] or when handling powder.[2][4]

Chemical-resistant boots may
Foot Protection Closed-toe shoes.[1] be necessary depending on

the scale of work.[5]

Experimental Protocols

Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any signs of damage or
compromised seals. Confirm that the product is correctly labeled.[1]

e Long-term Storage (Lyophilized Powder): Store the lyophilized Ala-Thr powder at -20°C or
colder in a tightly sealed, desiccated container, and protect it from light.[1][6]

o Storage in Solution: It is not recommended to store peptides in solution for extended periods.
If necessary, prepare single-use aliquots and store them frozen at -20°C (for up to one
month) or -80°C (for up to six months) to prevent degradation from repeated freeze-thaw
cycles.[1] Clearly label each aliquot with the compound name, concentration, and date.[1]

Handling and Use:
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e Preparation: When working with the lyophilized powder, especially when weighing, do so in a
well-ventilated area or under a fume hood to minimize inhalation of fine particles.[1][4]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound.[4]

e Spill Response:

o Minor Spills: For small spills, wear appropriate PPE, sweep up the solid material, and
place it in a sealed container for disposal.[6] Avoid creating dust.[6] Clean the affected
area with a suitable solvent.

o Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.
Disposal:

Ala-Thr and any contaminated materials should be treated as chemical waste and disposed of
according to institutional and local regulations. Do not dispose of it down the drain or in regular
trash.[1]

e Solid Waste: Collect all materials that have come into contact with Ala-Thr, such as pipette
tips, gloves, and vials, in a designated, clearly labeled, and leak-proof hazardous waste

container.[1]

e Liquid Waste: Solutions containing Ala-Thr should be collected in a separate, sealed, and

clearly labeled container designated for chemical waste.[1]

Workflow for Safe Handling of Ala-Thr
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Caption: Workflow for the safe handling of Ala-Thr in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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